molecular formula C8H13NO B2989653 2-Oxa-8-azadispiro[3.1.36.14]decane CAS No. 1823949-81-0

2-Oxa-8-azadispiro[3.1.36.14]decane

Cat. No. B2989653
CAS RN: 1823949-81-0
M. Wt: 139.198
InChI Key: HLZVUCUJMADHLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-Oxa-8-azadispiro[3.1.36.14]decane” is a compound with the IUPAC name 8-oxa-2-azadispiro[3.1.36.14]decane . It has a molecular weight of 139.2 . The compound is used only for research and development under the supervision of a technically qualified individual .


Synthesis Analysis

A convenient synthesis of new 8-oxa-2-azaspiro[4.5]decane has been developed from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane . This compound is promising for the production of important biologically active compounds .


Molecular Structure Analysis

The InChI code for this compound is 1S/C8H13NO/c1-7(3-9-4-7)2-8(1)5-10-6-8/h9H,1-6H2 . This code provides a specific representation of the molecular structure of the compound .

Scientific Research Applications

Synthesis of Biologically Active Compounds

The unique structure of 2-Oxa-8-azadispiro[3.1.36.14]decane makes it a promising scaffold for the synthesis of biologically active compounds. Its spirocyclic nature imparts a degree of three-dimensional complexity and rigidity, which is often advantageous in drug design . This compound can serve as a precursor in the development of various pharmacologically active molecules.

FGFR4 Inhibition for Hepatocellular Carcinoma Treatment

Derivatives of 2-Oxa-8-azadispiro[3.1.36.14]decane have been identified as inhibitors of the Fibroblast Growth Factor Receptor 4 (FGFR4), which is a potential target for the treatment of hepatocellular carcinoma . By inhibiting FGFR4, these derivatives can interfere with cancer cell proliferation and survival.

Vanin-1 Enzyme Inhibition

The vanin-1 enzyme plays a significant role in metabolism and inflammation. Compounds based on 2-Oxa-8-azadispiro[3.1.36.14]decane have been found to inhibit this enzyme, which could lead to new treatments for inflammatory diseases .

17β-HSD1 Inhibition

Inhibitors of 17β-hydroxysteroid dehydrogenase type 1 (17β-HSD1) are used in the treatment or prevention of diseases associated with steroid hormones or conditions that require a reduction in endogenous estradiol concentration. 2-Oxa-8-azadispiro[3.1.36.14]decane derivatives have shown activity as 17β-HSD1 inhibitors .

Soluble Guanylate Cyclase (sGC) Stimulation

Some derivatives of 2-Oxa-8-azadispiro[3.1.36.14]decane act as stimulants for soluble guanylate cyclase (sGC), both NO-independent and heme-dependent. These stimulants are useful in treating a variety of diseases, including cardiovascular disorders .

Drug Discovery and Development

The inherent complexity and rigidity of 2-Oxa-8-azadispiro[3.1.36.14]decane make it an attractive scaffold for drug discovery. Its spirocyclic framework can be utilized to create novel compounds with potential therapeutic effects .

Safety and Hazards

The compound is intended for research and development use only, under the supervision of a technically qualified individual . Specific safety and hazard information is not available in the current resources.

Future Directions

The compound is promising for the production of important biologically active compounds . It is being used in research and development, indicating its potential for future applications .

properties

IUPAC Name

8-oxa-2-azadispiro[3.1.36.14]decane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H13NO/c1-7(3-9-4-7)2-8(1)5-10-6-8/h9H,1-6H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HLZVUCUJMADHLE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2(CC13COC3)CNC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H13NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

139.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Oxa-8-azadispiro[3.1.36.14]decane

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.